methyl (1R,9R,10S,11R,12R,19R)-11-[2-(dimethylamino)acetyl]oxy-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate

• Molecular Formula: C48H63N5O9
• Molecular Weight: 854.0 g/mol
• IUPAC Name: methyl (1R,9R,10S,11R,12R,19R)-11-[2-(dimethylamino)acetyl]oxy-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• InChI: InChI=1S/C48H63N5O9/c1-9-44(57)24-29-25-47(42(55)60-7,38-31(16-20-52(26-29)28-44)30-14-11-12-15-34(30)49-38)33-22-32-35(23-36(33)59-6)51(5)40-46(32)18-21-53-19-13-17-45(10-2,39(46)53)41(48(40,58)43(56)61-8)62-37(54)27-50(3)4/h11-15,17,22-23,29,39-41,49,57-58H,9-10,16,18-21,24-28H2,1-8H3/t29-,39+,40-,41-,44+,45-,46-,47+,48+/m1/s1
• InChI Key: YNSIUGHLISOIRQ-SWSODSCOSA-N
• Isomeric SMILES: CC[C@@]1(C[C@@H]2C[C@@](C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)[C@]78CCN9[C@H]7[C@@](C=CC9)([C@H]([C@@]([C@@H]8N6C)(C(=O)OC)O)OC(=O)CN(C)C)CC)OC)C(=O)OC)O
• Canonical SMILES: CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)CN(C)C)CC)OC)C(=O)OC)O

Description

Vinglycinate sulfate is a derivative of vinblastine, a vinca alkaloid originally isolated from the periwinkle plant, Vinca rosea. This compound has shown significant potential in the treatment of various malignant diseases, including Hodgkin’s disease, lymphosarcoma, bronchogenic carcinoma, and chondrosarcoma .

Preparation Methods

Synthetic Routes and Reaction Conditions

Vinglycinate sulfate is synthesized through the chemical modification of vinblastineThe most active ester derivative, desacetyl vinblastine 4-(N, N-dimethylglycinate) sulfate, is selected for further evaluation .

Industrial Production Methods

The industrial production of vinglycinate sulfate involves large-scale synthesis using the aforementioned synthetic routes. The process is optimized to ensure high yield and purity of the final product. The production methods are designed to be scalable and cost-effective, making the compound accessible for clinical use .

Chemical Reactions Analysis

Types of Reactions

Vinglycinate sulfate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: Vinglycinate sulfate can undergo substitution reactions, where specific functional groups are replaced with others

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include various derivatives of vinglycinate sulfate, each with unique chemical properties and potential therapeutic applications .

Scientific Research Applications

Chemistry: The compound is used as a model molecule for studying the chemical behavior of vinca alkaloids and their derivatives.

Biology: Vinglycinate sulfate is used in biological studies to understand its effects on cellular processes and its potential as an anticancer agent.

Medicine: The compound has shown promising results in the treatment of various cancers, including Hodgkin’s disease, lymphosarcoma, and bronchogenic carcinoma

Industry: Vinglycinate sulfate is used in the development of new anticancer drugs and other therapeutic agents

Mechanism of Action

Vinglycinate sulfate exerts its effects by inhibiting the polymerization of tubulin, a protein that is essential for cell division. By binding to tubulin, the compound disrupts the formation of microtubules, leading to cell cycle arrest and apoptosis (programmed cell death). This mechanism is similar to that of other vinca alkaloids, but vinglycinate sulfate has shown a unique selectivity and reduced toxicity compared to its parent compound, vinblastine .

Comparison with Similar Compounds

Similar Compounds

Vinblastine: The parent compound of vinglycinate sulfate, used in the treatment of various cancers.

Vincristine: Another vinca alkaloid with a similar mechanism of action but different therapeutic applications.

Vindesine: A derivative of vinblastine with unique chemical properties and therapeutic potential.

Vinleurosine: Another vinca alkaloid with distinct chemical and biological properties .

Uniqueness of Vinglycinate Sulfate

Vinglycinate sulfate stands out due to its unique chemical structure, which confers a higher selectivity and reduced toxicity compared to other vinca alkaloids. This makes it a promising candidate for further development as an anticancer agent .